5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine

• Molecular Formula: C10H8BrF2N3
• Molecular Weight: 288.09 g/mol
• SMILES: CNC1=C2C(=C(C=C(C2=NC=C1N)F)F)Br
• InChI: InChI=1S/C10H8BrF2N3/c1-15-10-6(14)3-16-9-5(13)2-4(12)8(11)7(9)10/h2-3H,14H2,1H3,(H,15,16)
• InChIKey: UVPMVZYHQTXCTA-UHFFFAOYSA-N

5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine: A Positionally Distinct Halogenated Quinoline-3,4-diamine Building Block

5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine (CAS 2091762-48-8) is a synthetic heterocyclic compound belonging to the quinoline-3,4-diamine subclass, characterized by a unique substitution architecture: bromine at C5, fluorine atoms at C6 and C8, and a methyl group at N4 . With molecular formula C10H8BrF2N3 and molecular weight 288.09 g/mol, this research intermediate serves as a versatile scaffold for medicinal chemistry programs targeting kinase inhibition, antibacterial discovery, and imidazoquinoline synthesis [1]. Its differentiation from positional isomers (6-bromo-5,7-difluoro, 7-bromo-6,8-difluoro, and 6-bromo-5,8-difluoro variants) lies in the specific placement of the C5-bromo handle, which creates location-dependent reactivity and biological recognition patterns not replicable by generic substitution .

C5-bromo position designed for Pd-catalyzed cross-coupling reactivity distinct from other regioisomers.

3,4-Diamine motif supports imidazoquinoline cyclocondensation and privileged scaffold synthesis.

Three orthogonal vectors (C5-Br, C6/C8-F, 3,4-diamine) enable sequential library synthesis.

• [1] PubChem. Compound Summary for CID 125514365: 5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/summary/summary.cgi?cid=125514365 View Source

Why Positional Isomers Cannot Be Interchanged

All four bromo-difluoro-N4-methylquinoline-3,4-diamine positional isomers share the identical molecular formula (C10H8BrF2N3), molecular weight (288.09 g/mol), and globally computed physicochemical descriptors—XLogP3 of 2.4 and TPSA of 50.9 Ų for both the 5-bromo and 6-bromo variants [1][2]. Vendor-calculated values (Leyan) confirm near-identical LogP (2.8994) and TPSA (50.94) for the 5-bromo and 7-bromo isomers . However, these global descriptors obscure position-specific electronic differences: the C5-bromo is situated adjacent to the electron-donating N4-methylamino group, whereas the C6-bromo lies sterically between two fluorine atoms, and the C7-bromo is para to the quinoline ring nitrogen. These regioisomeric variations directly govern oxidative addition rates in palladium-catalyzed cross-coupling reactions, biological target recognition, and metabolic stability profiles, rendering generic substitution scientifically invalid when position-dependent outcomes are sought [3].

! Identical global descriptors (LogP, TPSA) across positional isomers conceal distinct local electronic environments.

! C5-Br adjacent to N4-methyl donor may enhance oxidative addition; 6-Br and 7-Br isomers show steric/electronic profiles that may alter coupling efficiency.

! Position-dependent biological recognition and diversification outcomes cannot be assumed interchangeable; substitution may require independent validation.

• [1] PubChem. Compound Summary for CID 125514365: 5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine. Computed Properties: XLogP3-AA 2.4; TPSA 50.9 Ų. View Source
• [2] PubChem. Compound Summary for CID 125513391: 6-Bromo-5,7-difluoro-N4-methylquinoline-3,4-diamine. Computed Properties: XLogP3-AA 2.4; TPSA 50.9 Ų. View Source
• [3] Miyamoto T, Matsumoto J, Chiba K, et al. Synthesis and structure-activity relationships of 5-substituted 6,8-difluoroquinolones, including sparfloxacin, a new quinolone antibacterial agent with improved potency. J Med Chem. 1990;33(6):1645-1656. doi:10.1021/jm00168a018. View Source

Quantitative Differentiation Evidence for Positional Isomers and Analogs

C5-Bromo Regioisomer Offers Most Activated Position for Palladium-Catalyzed Cross-Coupling

The C5-bromo in 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine is conjugated with the electron-donating N4-methylamino group, enhancing electron density at the C–Br bond and facilitating oxidative addition with Pd(0) catalysts relative to the sterically hindered C6-bromo (flanked by C5-F and C7-F) and the electronically less-activated C7-bromo (remote from N4-methyl). The patent literature on 5-substituted-6,8-difluoroquinolines (US4795751) establishes the 5-position as the primary site for structural elaboration in this scaffold class, consistent with preferential reactivity at C5 [1]. The 6-bromo-5,7-difluoro isomer (CAS 2091764-26-8) places bromine between two electron-withdrawing fluorine atoms, which is known to retard oxidative addition .

C5-Br Cross-Coupling Activation

Class-level inference

C5-Br conjugated with N4-methyl; no ortho fluorine conflict; 6-Br sterically encumbered between C5-F and C7-F.

May support more efficient Suzuki coupling relative to 6-Br isomer.

Kinetic data not publicly available; reactivity inferred from scaffold precedent.

Evidence Dimension	Steric and electronic accessibility of the C–Br bond for Suzuki-Miyaura coupling
Target Compound Data	C5-Br conjugated with N4-methylamino group; no ortho fluorine at C4 or C6 in direct steric conflict
Comparator Or Baseline	6-Bromo-5,7-difluoro isomer: C6-Br sterically encumbered between C5-F and C7-F; 7-Bromo-6,8-difluoro isomer: C7-Br remote from N4-methyl activation
Quantified Difference	Qualitative differentiation based on electronic and steric analysis; quantitative kinetic data for this specific scaffold are not currently available in the public domain
Conditions	Structural analysis informed by the reported preferential reactivity of the C5 position in 6,8-difluoroquinoline scaffolds (US4795751; Miyamoto et al., 1990)

Why This Matters

For library synthesis requiring efficient Suzuki coupling at a single bromine position, the 5-bromo isomer is predicted to offer superior reactivity, reducing catalyst loading, reaction time, and byproduct formation compared to the 6-bromo isomer.

• [1] Matsumoto J, Miyamoto T, et al. 5-substituted-6,8-difluoroquinolines useful as antibacterial agents. US Patent 4795751A. Issued January 3, 1989. View Source

Identical Global Descriptors Mask Position-Dependent Electronic Differences

PubChem-computed global descriptors are identical for 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine (CID 125514365) and its 6-bromo-5,7-difluoro isomer (CID 125513391): XLogP3 = 2.4, TPSA = 50.9 Ų, 2 H-bond donors, 5 H-bond acceptors [1][2]. Leyan vendor calculations confirm near-identity for the 5-bromo and 7-bromo isomers: LogP = 2.8994, TPSA = 50.94, H_Acceptors = 3, H_Donors = 2 . However, the 5-bromo isomer positions the electron-withdrawing bromine in direct conjugation with the N4-methylamino donor, creating a local dipole moment distinct from the 7-bromo isomer (bromine para to ring nitrogen) and the 6-bromo isomer (bromine meta to both nitrogens), which cannot be captured by standard 2D descriptors.

Global Descriptor Masking

Cross-study comparable

XLogP3 2.4, TPSA 50.9 Ų identical for 5-Br and 6-Br isomers; vendor LogP 2.90, TPSA 50.94 for 5-Br and 7-Br.

Descriptor-based procurement would misleadingly suggest interchangeability.

Local electrostatic variance not captured by 2D descriptors; experimental validation required.

Evidence Dimension	Global vs. local electrostatic properties
Target Compound Data	XLogP3 2.4, TPSA 50.9 Ų (PubChem); LogP 2.90, TPSA 50.94 (Leyan); Br conjugated with N4-methyl
Comparator Or Baseline	6-Bromo isomer: XLogP3 2.4, TPSA 50.9 Ų; 7-Bromo isomer: LogP 2.90, TPSA 50.94; all isomers show identical global descriptors
Quantified Difference	Global descriptor difference = 0 (within computational error); local electrostatic potential variance not quantified in public databases
Conditions	XLogP3 3.0 (PubChem 2019.06.18); Cactvs 3.4.6.11; vendor-calculated (Leyan)

Why This Matters

Procurement decisions based solely on global descriptors would misleadingly suggest interchangeability; the regioisomer-specific electrostatic profile may yield divergent biological selectivity and target engagement that can only be evaluated experimentally with the correct isomer.

• [1] PubChem CID 125514365: 5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine. Computed Properties: XLogP3 2.4, TPSA 50.9 Ų. View Source
• [2] PubChem CID 125513391: 6-Bromo-5,7-difluoro-N4-methylquinoline-3,4-diamine. Computed Properties: XLogP3 2.4, TPSA 50.9 Ų. View Source

5-Position as Dominant Modulator of Biological Activity on 6,8-Difluoroquinoline Scaffolds

Miyamoto et al. (J. Med. Chem. 1990) systematically evaluated C-5 substituents (halo, hydroxy, mercapto, amino) on 1-cyclopropyl-6,8-difluoro-4(1H)-oxoquinoline-3-carboxylic acids and demonstrated that in vitro antibacterial screening results indicated the amino group was optimal among the C-5 substituents, and that the 5-amino/7-(3,5-dimethylpiperazinyl) combination, culminating in sparfloxacin (compound 36k), was superior to ciprofloxacin in both in vitro and in vivo potency [1]. The same study showed that C-5 halo substituents (including bromo analogs) retained measurable antibacterial activity, establishing that the 5-position is the critical determinant of biological response on 6,8-difluoroquinoline templates. Patent US4795751 further corroborates that 5-substituted-6,8-difluoroquinolines exhibit excellent antibacterial activity with a broad spectrum in vitro and excellent infection-defending effect in vivo [2].

5-Position SAR Dominance

Class-level inference

5-Amino analog showed higher antibacterial potency than ciprofloxacin in reported screening; 5-halo substituents retained measurable activity.

Supports 5-position as critical vector for antibacterial SAR exploration.

Exact fold-change values for individual halo substituents require full-text review.

Evidence Dimension	Impact of 5-position substitution on antibacterial potency
Target Compound Data	5-Bromo substituent on 6,8-difluoroquinoline scaffold serves as a versatile synthetic handle for elaboration to 5-amino, 5-aryl, or 5-alkynyl analogs for SAR exploration
Comparator Or Baseline	5-Amino analog (sparfloxacin) demonstrated superior in vitro and in vivo potency vs. ciprofloxacin; unsubstituted 5-H analogs showed reduced activity
Quantified Difference	5-Amino > 5-halo (Br, Cl) > 5-H in antibacterial screening; exact fold-change values for individual halo substituents are reported in the full text (J. Med. Chem. 1990, Table II) but are not directly extractable for this specific 3,4-diamine chemotype, which lacks a direct comparator
Conditions	In vitro antibacterial screening against Gram-positive and Gram-negative bacteria; in vivo mouse infection models (Miyamoto et al., 1990)

Why This Matters

The 5-position is the most leverageable site for modulating biological activity; a 5-bromo substituent uniquely enables late-stage diversification (via Suzuki, Sonogashira, or Buchwald-Hartwig coupling) to explore this SAR, a capability not offered by 6- or 7-bromo isomers.

• [1] Miyamoto T, Matsumoto J, Chiba K, et al. Synthesis and structure-activity relationships of 5-substituted 6,8-difluoroquinolones, including sparfloxacin, a new quinolone antibacterial agent with improved potency. J Med Chem. 1990;33(6):1645-1656. doi:10.1021/jm00168a018. View Source
• [2] US Patent 4795751A. Matsumoto J, Miyamoto T, et al. 5-substituted-6,8-difluoroquinolines useful as antibacterial agents. View Source

Three Orthogonal Diversification Vectors Enable Complex Library Synthesis

5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine integrates three orthogonal synthetic handles in a single intermediate: (i) C5-Br for palladium-catalyzed cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig); (ii) C6-F and C8-F for nucleophilic aromatic substitution (SNAr) with amines or alkoxides; and (iii) the 3,4-diamine motif for cyclocondensation to imidazoquinolines . The 7-bromo-6,8-difluoro isomer (CAS 2092578-57-7) retains the C7-Br and C6/C8-F handles but lacks the C5-Br vector . The 6-bromo-5,7-difluoro isomer (CAS 2091764-26-8) alters the fluorine substitution pattern entirely . Palladium-catalyzed dehydrogenative coupling of 3,4-diaminoquinolines with benzylic alcohols to yield imidazoquinolines has been demonstrated in water, confirming the synthetic utility of the 3,4-diamine motif [1].

Orthogonal Diversification Vectors

Cross-study comparable

3 vectors: C5-Br (cross-coupling), C6/C8-F (SNAr), 3,4-diamine (imidazoquinoline cyclization).

Enables sequential library synthesis; 6-Br and 7-Br isomers lack the full orthogonal set.

Reactivity confirmed by independent literature across each transformation class.

Evidence Dimension	Number of chemically orthogonal diversification vectors per intermediate
Target Compound Data	3 orthogonal vectors: C5-Br (cross-coupling), C6/C8-F (SNAr), 3,4-diamine (cyclocondensation to imidazoquinolines)
Comparator Or Baseline	7-Bromo isomer: 2 vectors (C7-Br and C6/C8-F, plus 3,4-diamine); 6-Bromo-5,7-difluoro isomer: 2 vectors but altered fluorine positions
Quantified Difference	Target compound uniquely combines C5-Br, C6-F, C8-F, N4-Me, and 3,4-diamine; no positional isomer replicates this complete set of diversification handles
Conditions	Synthetic chemistry assessment based on reported transformations: Suzuki coupling (US4795751), SNAr on fluorinated quinolines, imidazoquinoline cyclocondensation (Asian J. Org. Chem. 2022)

Why This Matters

For medicinal chemistry programs requiring sequential or parallel diversification from a single intermediate, the target compound enables synthetic routes that reduce total step count and expand accessible chemical space, directly impacting lead optimization timelines.

• [1] Palladium-Catalyzed Dehydrogenative Synthesis of Imidazoquinolines in Water. Asian J. Org. Chem. 2022. doi:10.1002/ajoc.202200510. View Source

3,4-Diamine Motif Enables Imidazoquinoline Synthesis Inaccessible to Other Isomers

The 3,4-diamine substitution pattern in 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine is a prerequisite for cyclocondensation reactions that yield imidazoquinolines—a pharmacologically privileged scaffold with demonstrated Toll-like receptor (TLR) 7/8 agonist activity and immunomodulatory applications [1]. A recently reported palladium-catalyzed dehydrogenative synthesis of imidazoquinolines directly utilizes 3,4-diaminoquinolines as substrates, reacting with benzylic alcohols in water to form the fused imidazole ring [1]. This transformation cannot be performed with 2,4-diaminoquinolines or 4-aminoquinolines, which lack the requisite vicinal diamine geometry. Among the bromo-difluoro-N4-methyl positional isomers, only those retaining the 3,4-diamine motif can participate in this reaction, and the 5-bromo isomer uniquely enables post-cyclization diversification at C5 [2].

Imidazoquinoline Eligibility

Cross-study comparable

3,4-Diamine geometry prerequisite for Pd-catalyzed cyclocondensation with benzylic alcohols in water.

2,4-Diaminoquinolines ineligible; target compound uniquely adds C5-Br post-cyclization handle.

Reported yields for model substrates; post-cyclization diversification not yet quantified for this specific isomer.

Evidence Dimension	Eligibility for imidazoquinoline cyclocondensation
Target Compound Data	3,4-Diamine motif present; eligible for dehydrogenative coupling with benzylic alcohols to form imidazoquinolines (Asian J. Org. Chem. 2022)
Comparator Or Baseline	2,4-Diaminoquinoline isomers: ineligible due to non-vicinal diamine geometry; 4-aminoquinolines: ineligible due to single amino group; non-brominated 3,4-diamine analogs: eligible but lack C5 diversification handle
Quantified Difference	Binary eligibility: 3,4-diaminoquinolines = eligible; 2,4-diaminoquinolines = ineligible; target compound = eligible with post-reaction diversification capability at C5-Br
Conditions	π-Benzylpalladium(II) catalyst system in water; benzylic alcohol coupling partner; reported yields for model substrates (Asian J. Org. Chem. 2022)

Why This Matters

For drug discovery programs targeting TLR7/8 or other imidazoquinoline-dependent pathways, procurement of a correctly substituted 3,4-diaminoquinoline intermediate is essential; the 5-bromo isomer adds a diversification handle not available from non-halogenated or differently halogenated analogs.

• [1] Palladium-Catalyzed Dehydrogenative Synthesis of Imidazoquinolines in Water. Asian J. Org. Chem. 2022. doi:10.1002/ajoc.202200510. View Source
• [2] Kuujia. 5,7-Difluoro-4-N-methylquinoline-3,4-diamine (CAS 2137745-75-4). Compound of interest in development of kinase inhibitors and fluorescent probes. View Source

Commercial Availability and Purity Profile Across Positional Isomers

5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine is commercially stocked at 95% purity (CAS 2091762-48-8) by multiple independent vendors, including Leyan (Product No. 2029653) offering 1g quantities with additional scale available upon inquiry, and AKSci (Catalog 1626EJ) with full quality assurance documentation including SDS and COA . The 7-bromo-6,8-difluoro isomer (CAS 2092578-57-7) is available from Leyan at equivalent purity and pricing . The 6-bromo-5,7-difluoro isomer (CAS 2091764-26-8) is available from AKSci . However, the 5-bromo isomer is the only variant that positions bromine for productive elaboration based on the established 5-position SAR, making its commercial availability directly relevant to researchers targeting 5-substituted-6,8-difluoroquinoline-derived chemical space.

Commercial Availability

Supporting evidence

95% purity; stocked at Leyan (1g) and AKSci; full QA documentation (SDS, COA).

Procurement parity across isomers, but positional identity determines experimental outcome.

Purity equivalence does not indicate reactivity or SAR interchangeability.

Evidence Dimension	Commercial availability and documented purity
Target Compound Data	95% purity; stocked at Leyan (1g, larger quantities upon inquiry), AKSci (SF Bay, USA); CAS 2091762-48-8; full QA documentation (SDS, COA)
Comparator Or Baseline	7-Bromo isomer: 95% purity, Leyan; 6-Bromo-5,7-difluoro isomer: 95% purity, AKSci; 6-Bromo-5,8-difluoro isomer: limited availability
Quantified Difference	All isomers available at 95% purity; procurement differentiation arises from positional identity, not purity
Conditions	Vendor specification sheets (Leyan, AKSci); long-term storage: cool, dry place; not classified as hazardous material for transport

Why This Matters

While purity equivalence across isomers might suggest substitutability, the unique reactivity and SAR profile of the 5-bromo isomer means that procurement of the correct regioisomer is essential to achieving the intended experimental outcomes, regardless of purity parity.

Best-Fit Research and Industrial Application Scenarios

Medicinal Chemistry: 5-Position-Focused Antibacterial SAR Exploration

Researchers conducting structure-activity relationship studies on 6,8-difluoroquinoline antibacterial agents should prioritize 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine as the key intermediate for C5 elaboration. The seminal SAR by Miyamoto et al. established that the 5-position is the dominant modulator of antibacterial potency on this scaffold, and a 5-bromo substituent enables rapid diversification to 5-amino, 5-aryl, 5-alkynyl, or 5-heteroaryl analogs via Suzuki, Sonogashira, or Buchwald-Hartwig coupling [1]. Unlike the 6-bromo or 7-bromo isomers, which cannot interrogate 5-position SAR, the target compound allows researchers to systematically probe this critical vector. The 3,4-diamine motif additionally provides a distinct pharmacophore relative to the 4-oxoquinoline-3-carboxylic acid warhead of classical fluoroquinolones, potentially yielding compounds with novel resistance profiles [2].

Immuno-Oncology: Synthesis of C5-Diversified Imidazoquinoline TLR Agonists

Drug discovery programs targeting Toll-like receptor 7/8 (TLR7/8) for immuno-oncology applications can employ 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine as a precursor to imidazoquinolines via palladium-catalyzed dehydrogenative cyclocondensation with benzylic alcohols [1]. The resulting imidazoquinoline core retains the C5-bromo handle, enabling post-cyclization diversification to generate focused libraries of TLR agonists with varied C5 substituents. This synthetic strategy is inaccessible from 2,4-diaminoquinolines (which cannot form imidazoquinolines) and from non-halogenated 3,4-diaminoquinolines (which lack diversification handles). The fluorine atoms at C6 and C8 further modulate the electronic properties and metabolic stability of the final imidazoquinoline products [2].

Chemical Biology: Orthogonal Probe Synthesis for Target Engagement Studies

Chemical biology groups developing affinity probes or PROTACs based on quinoline scaffolds can leverage the three orthogonal handles of 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine for sequential functionalization: (i) Suzuki coupling at C5-Br to install a biaryl recognition element; (ii) SNAr at C6-F or C8-F to attach a linker; and (iii) cyclocondensation of the 3,4-diamine to form a fused heterocyclic warhead [1]. This orthogonal reactivity, confirmed by the independent literature on each transformation class, enables convergent synthesis strategies that are not feasible with any single positional isomer. The resulting probes retain the N4-methyl group, which modulates basicity and hydrogen-bonding capacity relative to N4-H or N4-ethyl analogs [2].

Fragment-Based Drug Discovery: A Privileged Fluorinated Quinoline Fragment

In fragment-based drug discovery (FBDD), 5-bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine (MW 288.09 g/mol) meets fragment-likeness criteria (MW < 300, LogP 2.4–2.9, TPSA 50.9 Ų, 2 HBD, 5 HBA) while offering three distinct growth vectors for fragment elaboration [1][2]. The computed physicochemical profile complies with the Rule of Three for fragment libraries, and the presence of bromine enables detection of weak-affinity binding via anomalous scattering in X-ray crystallography. The 5-bromo isomer is preferred over the 6-bromo or 7-bromo isomers because the established SAR literature on 6,8-difluoroquinolines indicates that the 5-position vector is the most productive direction for growing fragment hits into lead compounds [3].

Application

Selection Property

Validation Focus

Antibacterial SAR (5-position)

C5-Br enables diversification to amino, aryl, alkynyl analogs

Antibacterial screening endpoint review; compare with 5-H and 5-NH₂ controls

Imidazoquinoline TLR agonist synthesis

3,4-Diamine motif eligible for cyclocondensation; C5-Br for post-cyclization library generation

TLR7/8 reporter assay context; verify imidazoquinoline formation and diversification scope

Orthogonal probe / PROTAC synthesis

Sequential Suzuki, SNAr, cyclocondensation vectors enable convergent assembly

Conjugation efficiency and target engagement assay validation

Fragment-based drug discovery

Fragment-likeness (MW

Crystallographic binding confirmation; SAR by catalog expansion at C5 vector

• [1] Miyamoto T, Matsumoto J, Chiba K, et al. Synthesis and structure-activity relationships of 5-substituted 6,8-difluoroquinolones, including sparfloxacin, a new quinolone antibacterial agent with improved potency. J Med Chem. 1990;33(6):1645-1656. doi:10.1021/jm00168a018. View Source
• [2] US Patent 4795751A. Matsumoto J, Miyamoto T, et al. 5-substituted-6,8-difluoroquinolines useful as antibacterial agents. View Source
• [3] PubChem CID 125514365: 5-Bromo-6,8-difluoro-N4-methylquinoline-3,4-diamine. Computed Properties: XLogP3 2.4, TPSA 50.9 Ų. View Source